Cas no 1804738-51-9 (3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804738-51-9
• MF: C₆HClF₃IN₂O₅S
• MW: 432.500221967697
• CID: 4834716
• Update Time: 2025-10-30

3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6HClF3IN2O5S/c7-19(16,17)3-1-2(13(14)15)4(11)5(12-3)18-6(8,9)10/h1H
• InChI Key： VPKIINQMBPDISK-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1[N+](=O)[O-])S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.2
• Topological Polar Surface Area: 111

Additional information on 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Professional Introduction to 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl Chloride (CAS No. 1804738-51-9)

3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an iodo substituent, a nitro group, a trifluoromethoxy moiety, and a sulfonyl chloride group, makes it a versatile intermediate in organic synthesis.

The CAS no. 1804738-51-9 of this compound uniquely identifies it in scientific literature and databases, ensuring precise referencing and communication among researchers. The compound's molecular structure, featuring a pyridine core with these diverse functional groups, contributes to its reactivity and utility in the development of novel chemical entities.

In recent years, the demand for high-purity intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and targeted drug development processes. 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride has emerged as a key building block in this context. Its ability to undergo various substitution and coupling reactions makes it invaluable for constructing complex molecular architectures.

One of the most compelling applications of this compound is in the synthesis of pharmaceutical intermediates. The sulfonyl chloride functionality allows for facile introduction of sulfonamide derivatives, which are prevalent in many therapeutic agents. For instance, researchers have utilized this compound to develop novel sulfonamide-based drugs targeting inflammatory and infectious diseases. The iodo substituent further enhances its utility by enabling cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl structures found in numerous bioactive molecules.

The trifluoromethoxy group is another critical feature that imparts unique electronic properties to the molecule. This moiety is known to increase metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists aiming to optimize pharmacokinetic profiles. Recent studies have demonstrated its role in enhancing the efficacy of kinase inhibitors, which are pivotal in treating cancers and other chronic diseases.

Advances in synthetic methodologies have further expanded the applications of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only improve yield but also reduce reaction times, making the compound more accessible for industrial applications.

The nitro group present in the molecule serves multiple purposes during synthetic transformations. It can be reduced to an amine, providing a versatile handle for further functionalization. Additionally, the electron-withdrawing nature of the nitro group influences regioselectivity in various reactions, allowing chemists to control product outcomes with precision.

In agrochemical research, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The structural motifs present in 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride are frequently found in bioactive agrochemicals that target specific enzymatic pathways in pests and weeds. Its ability to undergo selective modifications makes it a valuable tool for designing next-generation crop protection agents.

The growing interest in green chemistry has also influenced the handling and application of this compound. Efforts are underway to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. These initiatives align with global trends toward environmentally responsible chemical manufacturing.

From a commercial perspective, suppliers specializing in fine chemicals have recognized the growing demand for 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride and have invested in high-purity production capabilities. This ensures that researchers and manufacturers receive materials that meet stringent quality standards required for sensitive applications.

In conclusion, 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804738-51-9) is a multifunctional intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists working on cutting-edge drug discovery and crop protection technologies.